Cas no 923105-19-5 (2,4-Bis(trifluoromethyl)sulfanylphenol)

2,4-Bis(trifluoromethyl)sulfanylphenol structure
923105-19-5 structure
Product Name:2,4-Bis(trifluoromethyl)sulfanylphenol
CAS No:923105-19-5
MF:C8H4F6OS2
MW:294.237180709839
MDL:MFCD08691347
CID:5055822
Update Time:2023-11-22

2,4-Bis(trifluoromethyl)sulfanylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis[(trifluoromethyl)sulfanyl]phenol
    • 2,4-bis(trifluoromethylsulfanyl)phenol
    • NE58593
    • 2,4-Bis(trifluoromethyl)sulfanylphenol
    • MDL: MFCD08691347
    • Inchi: 1S/C8H4F6OS2/c9-7(10,11)16-4-1-2-5(15)6(3-4)17-8(12,13)14/h1-3,15H
    • InChI Key: NXKYFYVOGSFZQZ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C(=CC=C(C=1)SC(F)(F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • XLogP3: 5
  • Topological Polar Surface Area: 70.8

2,4-Bis(trifluoromethyl)sulfanylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2,4-bis[(trifluoromethyl)sulfanyl]phenol
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2,4-bis[(trifluoromethyl)sulfanyl]phenol
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Enamine
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TRC
B325643-10mg
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$ 70.00 2022-06-07
TRC
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